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Compound of Interest

Compound Name: Tetrodotoxin citrate

Cat. No.: B1663639

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Tetrodotoxin (TTX) citrate
powder, a potent neurotoxin widely used in neuroscience research. Adherence to these
guidelines is critical to mitigate the extreme risks associated with this compound. Tetrodotoxin
is fatal if swallowed, inhaled, or absorbed through the skin.[1][2][3][4] There is no known
antidote, and exposure requires immediate medical intervention.[5][6]

Hazard Identification and Physicochemical
Properties

Tetrodotoxin is a potent, non-protein neurotoxin that selectively blocks voltage-gated sodium
channels (NaV) on the membranes of nerve and muscle cells.[1][7][8] This action inhibits the
firing of action potentials, leading to paralysis and, in severe cases, respiratory failure and
death.[2][7] The citrate salt of TTX is often used in research due to its enhanced solubility in
water compared to the citrate-free form.[9][10]

Table 1: Physicochemical Properties of Tetrodotoxin Citrate
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Property Value Source
Appearance White crystalline solid/powder [2][11]
Molecular Formula C11H17N30s ¢ CeHsO~ [419]
Molecular Weight ~511.4 g/mol [91[12]
Solubility Water soluble (~1 mg/mL) [O][10][11]

Stable under recommended
storage conditions (-20°C).[9]
Activity may be destroyed in

Stability alkaline or strongly acidic
conditions. Aqueous solutions
are not recommended for

storage for more than one day.

[9]

Toxicity Data

Tetrodotoxin is one of the most potent neurotoxins known. The lethal dose for humans is
estimated to be 1-2 mg orally.[5] Due to its high toxicity, all work with TTX must be conducted
with extreme caution.

Table 2: Acute Toxicity of Tetrodotoxin (Non-Citrate Form)

Route of .

o ] Animal Model LD50 Value Source
Administration
Oral Mouse 334 ug/kg [4][11]
Intraperitoneal Mouse 8 no/kg [4][11]
Subcutaneous Mouse 8 no/kg [4]
Intravenous Mouse 7.3 ug/kg [11]
Oral Rabbit 7.5 po/kg [11]
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Note: Toxicity values are for the citrate-free form of TTX unless otherwise specified. The toxicity
of Tetrodotoxin citrate is expected to be similar based on the active TTX molecule.

Engineering Controls and Personal Protective
Equipment (PPE)

All handling of Tetrodotoxin citrate powder and concentrated stock solutions must be
performed within a certified chemical fume hood or a Class Il biological safety cabinet (BSC) to
prevent inhalation of the powder.[13][14][15] The work area should be clearly demarcated with
warning signs indicating that a potent toxin is in use.[14]

Table 3: Mandatory Personal Protective Equipment (PPE)
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PPE Item Specification Rationale Source
Prevents skin contact
) ) and absorption, which
Double-gloving with
o can be fatal. Change
Gloves non-permeable nitrile [14]
) outer gloves
gloves is mandatory. ) ] ]
immediately if
contaminated.
Protects skin and
Along-sleeved, )
Lab Coat personal clothing from  [13]
closed-front lab coat. o
contamination.
Safety glasses with Protects eyes from
Eye Protection side shields or dust particles and [13][14]
goggles. splashes.
A full face shield
should be worn over ) N
Provides an additional
safety glasses when )
) ] ] layer of protection for
Face Protection there is a risk of [13]
the face and mucous
splashes, such as
) o membranes.
during reconstitution
or spill cleanup.
An N-95 respirator
may be required for ] ]
) Prevents inhalation of
_ _ handling the dry _ _
Respiratory Protection the highly toxic [15]

powder, depending on
institutional risk

assessment.

powder.

Logical Workflow for Donning and Doffing PPE
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Click to download full resolution via product page
Figure 1: Workflow for donning and doffing Personal Protective Equipment (PPE).
Experimental Protocols
Protocol for Reconstitution of Tetrodotoxin Citrate

Powder

This protocol is designed to minimize exposure to the dry powder. The entire procedure must
be performed inside a chemical fume hood or BSC over a plastic-backed absorbent pad.[13]
[14]

e Preparation:

o Allow the vial of TTX citrate powder to equilibrate to room temperature for at least one
hour before opening to prevent moisture condensation.[13]

o Prepare a fresh 10% bleach solution (which corresponds to approximately 0.5-0.6%
sodium hypochlorite) for decontamination of waste.[14]

o Place a biohazard sharps container inside the fume hood/BSC.[13]
» Reconstitution:
o Do not open the vial containing the dry powder.[13]
o Using a syringe with a needle, carefully pierce the septum of the vial.

o Slowly inject the desired volume of sterile water or appropriate buffer to achieve the target
stock solution concentration. The solubility in water is approximately 1 mg/mL.[9]
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o Gently agitate the vial to ensure the powder is completely dissolved.

o Crucially, do not recap the needle. Immediately dispose of the syringe and needle into the
sharps container within the fume hood/BSC.[13][14]

» Aliquoting and Storage:

o Once dissolved, the TTX solution can be drawn up using a micropipette with filtered tips.
[14]

o Dispense the stock solution into clearly labeled, sealed plastic microcentrifuge tubes. Do
not use glassware to store aliquots.[13]

o Store the aliquots at -20°C. Stock solutions are generally stable for up to one month at this
temperature.[13]

e Cleanup:

o Wipe down the exterior of the primary vial and aliquot tubes with a 10% bleach solution
before removing them from the fume hood/BSC.[13]

o Place all contaminated disposable items (e.g., pipette tips, absorbent pads) into a
biohazard bag for decontamination and disposal according to institutional guidelines.[13]
[14]

Protocol for Use in Electrophysiology Experiments
o Working Solution Preparation:
o Thaw a frozen aliquot of the TTX citrate stock solution at room temperature.[14]

o Inside the fume hood/BSC, dilute the stock solution to the final working concentration
(typically in the nanomolar range) using the appropriate extracellular recording solution.

o Application to Experimental Setup:

o Transport the diluted TTX solution to the electrophysiology rig in a clearly labeled, sealed,
and shatterproof secondary container.[13]
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o Apply the TTX solution to the preparation using a perfusion system or a micropipette.

o Ensure that all waste from the perfusion system is collected and decontaminated.

e Post-Experiment Decontamination:

o Decontaminate all surfaces, equipment, and tubing that came into contact with the TTX
solution using a 10% bleach solution with a contact time of at least 30 minutes.[3][14]

o Collect all liquid waste containing TTX and inactivate it by adding bleach to a final
concentration of 10% for at least 30 minutes before disposal down the drain with copious
amounts of water, as permitted by institutional guidelines.[13]

o Dispose of all contaminated solid waste (e.g., pipette tips, petri dishes) in designated
biohazard waste containers.[13]

Mechanism of Action: Signaling Pathway

Tetrodotoxin exerts its effect by binding to site 1 on the extracellular pore of most voltage-gated
sodium channels (NaV).[5][7] This binding physically occludes the channel, preventing the
influx of sodium ions that is necessary for the rising phase of an action potential. This
effectively silences nerve and muscle activity.[1][7][8]
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Figure 2: Signaling pathway of Tetrodotoxin's inhibitory action on voltage-gated sodium
channels.

Emergency Procedures
Exposure Response

In any case of exposure, call emergency services immediately. The onset of symptoms can be
rapid (10-45 minutes).[15]

Table 4: First Aid for Tetrodotoxin Exposure
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Exposure Route

First Aid Procedure

Source

Skin Contact

Immediately wash the affected
area vigorously with soap and
copious amounts of water for
at least 15 minutes. Remove

contaminated clothing.

[13][15]

Eye Contact

Immediately flush eyes with a
gentle stream of water for at
least 15 minutes, holding the

eyelids open.

[15]

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial

respiration.

[16]

Ingestion

Do NOT induce vomiting.
Rinse the mouth with water.

[15][16]

Needlestick

Immediately wash the wound
with soap and water for 15
minutes and allow it to bleed

freely.

[15]

Spill Cleanup

Access to the spill area should be restricted immediately.[3] Only trained personnel with

appropriate PPE should perform the cleanup.

© 2025 BenchChem. All rights reserved. 9/13

Tech Support


https://static1.squarespace.com/static/51cde081e4b0d519d0ba4396/t/5c6f0103e4966b5adf235ab4/1550778627329/Soderling+Tetrodotoxin+SOP+6.12.18+final+%281%29.pdf
https://ehs.ucr.edu/media/5376/download?attachment
https://ehs.ucr.edu/media/5376/download?attachment
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/T5651?userType=undefined
https://ehs.ucr.edu/media/5376/download?attachment
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/T5651?userType=undefined
https://ehs.ucr.edu/media/5376/download?attachment
https://www.ehs.uci.edu/sop/biosafety/SOP_Working-with-Tetrodotoxin.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Evacuate Immediate Area
& Notify Personnel

;

Don Full PPE:
Double Gloves, Lab Coat,
Eye/Face Protection

f Powder f Liquid

For POWDER Spill:
Gently cover with dampened
paper towels to avoid dust

For LIQUID Spill:
Cover with absorbent material

Apply 10-20% Bleach Solution

(from perimeter to center)

— -~

Allow 30-Minute

\ Contact Time

S~ -

Collect all materials
with forceps/tongs

Place in double biohazard bags

for hazardous waste disposal

Wipe spill area again
with bleach solution

'

Doff PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Figure 3: Emergency response workflow for a Tetrodotoxin citrate spill.
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Waste Disposal

All waste contaminated with Tetrodotoxin must be treated as hazardous chemical waste.

o Liquid Waste: Decontaminate by adding bleach to a final concentration of 10-20% and
allowing a contact time of at least 30 minutes before authorized disposal.[3][13]

o Solid Waste: All contaminated lab supplies (gloves, pipette tips, absorbent pads, etc.) must
be placed in double, sealed biohazard bags and disposed of through the institution's
hazardous waste program.[3][13]

o Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a
designated, puncture-proof sharps container.[13]

Regulatory Compliance

In the United States, Tetrodotoxin is classified as a "Select Agent” by the Centers for Disease
Control and Prevention (CDC). Laboratories possessing an aggregate amount of more than
500 mg at any time must be registered with the Federal Select Agent Program.[15] It is the
responsibility of the Principal Investigator to ensure compliance with all federal and institutional
regulations, including maintaining accurate inventory logs.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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